Cas no 75380-98-2 (Benzenebutanoic acid, a-methyl-g-oxo-4-(trifluoromethyl)-)

• Product Name: Benzenebutanoic acid, a-methyl-g-oxo-4-(trifluoromethyl)-
• CAS No: 75380-98-2
• MF: C₁₂H₁₁F₃O₃
• MW: 260.209154367447
• CID: 562552
• PubChem ID: 17750453
• Update Time: 2025-11-02

Benzenebutanoic acid, a-methyl-g-oxo-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-methyl-g-oxo-4-(trifluoromethyl)-
• 2-Methyl-4-oxo-4-(4'-trifluoroMethylphenyl)butyric acid
• 2-METHYL-4-OXO-4-[4-(TRIFLUOROMETHYL)PHENYL]BUTANOIC ACID
• PC8906
• DTXSID80590515
• 2-methyl-4-oxidanylidene-4-[4-(trifluoromethyl)phenyl]butanoic acid
• A838395
• SCHEMBL11167372
• AKOS010910183
• 2-Methyl-4-oxo-4-(4-(trifluoromethyl)phenyl)butanoic acid
• 75380-98-2
• XTARXFGEVMNZNT-UHFFFAOYSA-N
• 2-Methyl-4-oxo-4-[4-(trifluoromethyl)phenyl]butanoicacid
• FT-0641562

• Inchi： 1S/C12H11F3O3/c1-7(11(17)18)6-10(16)8-2-4-9(5-3-8)12(13,14)15/h2-5,7H,6H2,1H3,(H,17,18)
• InChI Key： XTARXFGEVMNZNT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CC(C(=O)O)C)=O)(F)F

Computed Properties

• Exact Mass: 260.06600
• Monoisotopic Mass: 260.066029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4

Experimental Properties

• Density: 1.307
• Boiling Point: 379.2°C at 760 mmHg
• Flash Point: 183.2°C
• Refractive Index: 1.481
• PSA: 54.37000
• LogP: 2.99890

Benzenebutanoic acid, a-methyl-g-oxo-4-(trifluoromethyl)- Security Information

• Hazardous Material Identification：

Additional information on Benzenebutanoic acid, a-methyl-g-oxo-4-(trifluoromethyl)-

Comprehensive Guide to Benzenebutanoic acid, a-methyl-g-oxo-4-(trifluoromethyl)- (CAS No. 75380-98-2)

Benzenebutanoic acid, a-methyl-g-oxo-4-(trifluoromethyl)- (CAS No. 75380-98-2) is a specialized organic compound with significant applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its trifluoromethyl group and ketone functionality, has garnered attention for its unique chemical properties and versatility. Researchers and industry professionals frequently search for "Benzenebutanoic acid derivatives" or "CAS 75380-98-2 applications" due to its relevance in modern synthetic chemistry.

The molecular structure of Benzenebutanoic acid, a-methyl-g-oxo-4-(trifluoromethyl)- includes a benzene ring attached to a butanoic acid chain, modified with a methyl group and a ketone at the alpha position. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it valuable in drug design. Recent trends in "fluorinated compounds in medicine" highlight the growing demand for such molecules in developing therapeutics with improved bioavailability.

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The physical and chemical properties of Benzenebutanoic acid, a-methyl-g-oxo-4-(trifluoromethyl)- include a moderate melting point and solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various laboratory and industrial processes. Queries such as "solubility of CAS 75380-98-2" or "handling a-methyl-g-oxo compounds" are common among chemists working with this material.

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Safety and handling of Benzenebutanoic acid, a-methyl-g-oxo-4-(trifluoromethyl)- require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its handling aligns with general chemical safety protocols. Searches such as "safety data sheet for CAS 75380-98-2" are typical among users seeking compliance information.

In conclusion, Benzenebutanoic acid, a-methyl-g-oxo-4-(trifluoromethyl)- (CAS No. 75380-98-2) is a multifaceted compound with broad applications in science and industry. Its unique structure and properties make it a subject of ongoing research, particularly in "fluorinated compound innovations." By addressing common search queries and industry trends, this guide aims to provide a comprehensive resource for professionals and enthusiasts alike.